Cas no 131924-44-2 (4H-1-Benzopyran-4-one,6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-
• CAS No: 131924-44-2
• MF: C₁₂H₈BrN₃O₂
• MW: 306.114821434021
• CID: 193971
• PubChem ID: 3076543
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-
• 6-bromo-2-(3-methyltriazol-4-yl)chromen-4-one
• 6-Bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-4H-1-benzopyran-4-one
• 6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-4H-chromen-4-one
• BRN 4195903
• 4H-1-Benzopyran-4-one, 6-bromo-2-(1-methyl-1H-1,2,3-triazol-5-yl)-
• DTXSID70157257
• 131924-44-2

• Inchi： 1S/C12H8BrN3O2/c1-16-9(6-14-15-16)12-5-10(17)8-4-7(13)2-3-11(8)18-12/h2-6H,1H3
• InChI Key： WZGJPGXQGGVAEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C1=CN=NN1C)O2)=O

Computed Properties

• Exact Mass: 304.98004
• Monoisotopic Mass: 304.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones